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Introduction

ROA495 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus
kinase (JAK) family of non-receptor tyrosine kinases.[1][2][3][4][5] TYKZ2 plays a crucial role in
the signaling pathways of cytokines such as interleukins (IL-12, IL-23) and type | interferons,
which are pivotal in the pathogenesis of various autoimmune and inflammatory diseases.[6][7]
By inhibiting TYK2, RO495 effectively blocks the downstream phosphorylation of Signal
Transducer and Activator of Transcription (STAT) proteins, thereby modulating the immune
response.[8][9] These application notes provide detailed protocols for in vitro cell-based assays
to characterize the activity of RO495.

Experimental Workflow Overview

The following diagram outlines the general workflow for evaluating the in vitro efficacy of the
TYK2 inhibitor RO495.
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Caption: General experimental workflow for in vitro characterization of RO495.

Quantitative Data Summary

The inhibitory activity of RO495 on TYK2 has been quantified in cell-based pharmacological

assays.
Compoun Assay . . Measured
Target Cell Line Stimulant . IC50 (nM)

d Type Endpoint
STATS

RO495 TYK2 Cell-Based  Set-2 - Phosphoryl 1.5
ation
STATS

RO495 TYK2 Cell-Based  NK92 IL-12 Phosphoryl 1.5
ation

Data sourced from publicly available information.[1]

Experimental Protocols
Biochemical TYK2 Kinase Inhibition Assay

This protocol describes a method to determine the direct inhibitory effect of RO495 on TYK2
enzymatic activity. Acommon method is a fluorescence resonance energy transfer (FRET)-

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b597900/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ro495-a-tyk2-inhibitor
https://www.benchchem.com/product/b597900/docs?utm_src=pdf-body#application-notes-and-protocols-for-ro495-a-tyk2-inhibitor
https://www.benchchem.com/product/b597900/docs?utm_src=pdf-body#application-notes-and-protocols-for-ro495-a-tyk2-inhibitor
https://www.fransfischer.net/shop/syn-1128-m001-ro495-1-mg-25097?category=7&order=website_sequence+asc
https://www.benchchem.com/product/b597900/docs?utm_src=pdf-body#application-notes-and-protocols-for-ro495-a-tyk2-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

based assay.

Materials:

e Recombinant human TYK2 enzyme

o Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 0.01% Brij-35)
o ATP

e TYK2 substrate peptide (e.g., a poly-Glu-Tyr peptide)

e FRET donor and acceptor pair-labeled anti-phosphotyrosine antibody
e RO495

e DMSO (for compound dilution)

o 384-well microplates

Procedure:

o Compound Preparation: Prepare a serial dilution of RO495 in DMSO. A typical starting
concentration is 10 mM. Further dilute the compounds in kinase buffer to the desired final
concentrations.

o Assay Plate Preparation: Add 5 pL of the diluted RO495 or DMSO (vehicle control) to the
wells of a 384-well plate.

o Enzyme and Substrate Addition: Prepare a master mix containing the TYK2 enzyme and
substrate peptide in kinase buffer. Add 10 pL of this mix to each well.

« Initiation of Reaction: Prepare an ATP solution in kinase buffer. Add 5 pL of the ATP solution
to each well to start the kinase reaction. The final ATP concentration should be close to its
Km value for TYK2.

¢ Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).
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o Detection: Add 10 pL of the FRET-labeled anti-phosphotyrosine antibody solution to each
well to stop the reaction and initiate the detection signal.

o Data Acquisition: Read the plate on a microplate reader capable of measuring FRET.

o Data Analysis: Calculate the percent inhibition for each RO495 concentration relative to the
DMSO control and determine the IC50 value by fitting the data to a four-parameter logistic
equation.

Cell-Based STAT Phosphorylation Assay

This protocol outlines a method to measure the inhibition of cytokine-induced STAT
phosphorylation by RO495 in a cellular context.

Materials:

o Asuitable cell line (e.g., NK-92, Set-2, or other cytokine-responsive cells)
o Cell culture medium

o Fetal Bovine Serum (FBS)

e Cytokine stimulant (e.g., IL-12, IL-23, or IFN-a)

o« RO495

« DMSO

e Phosphate Buffered Saline (PBS)

 Fixation buffer (e.g., Cytofix)

» Permeabilization buffer (e.g., Perm Buffer I1I)

o Fluorescently labeled anti-phospho-STAT antibody (e.g., anti-pSTAT3, anti-pSTAT5)
o 96-well cell culture plates

e Flow cytometer
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Procedure:

e Cell Seeding: Seed the cells in a 96-well plate at a density of 1-2 x 10”5 cells per well and
culture overnight.

e Serum Starvation: The following day, gently wash the cells with PBS and replace the medium
with serum-free medium for 2-4 hours to reduce basal signaling.

o Compound Treatment: Treat the cells with a serial dilution of RO495 or DMSO for 1-2 hours.

o Cytokine Stimulation: Add the cytokine stimulant to the wells at a pre-determined optimal
concentration and incubate for a short period (e.g., 15-30 minutes).

o Cell Fixation: Pellet the cells by centrifugation, remove the supernatant, and resuspend in
fixation buffer. Incubate for 10-15 minutes at room temperature.

o Permeabilization: Wash the cells with PBS and then resuspend in ice-cold permeabilization
buffer. Incubate on ice for 30 minutes.

» Staining: Wash the cells with staining buffer (PBS with 2% FBS) and then incubate with the
fluorescently labeled anti-phospho-STAT antibody for 30-60 minutes at room temperature in
the dark.

o Data Acquisition: Wash the cells and resuspend in staining buffer. Analyze the samples on a
flow cytometer to measure the mean fluorescence intensity (MFI) of the phospho-STAT
signal.

o Data Analysis: Calculate the percent inhibition of STAT phosphorylation for each RO495
concentration relative to the stimulated DMSO control. Determine the IC50 value using a
suitable curve-fitting model.

Signaling Pathway

The following diagram illustrates the canonical JAK/STAT signaling pathway and the point of
inhibition by RO495.
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Caption: RO495 inhibits the TYK2-mediated phosphorylation of STAT proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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